(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)(3,4-difluorophenyl)methanone
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Description
(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)(3,4-difluorophenyl)methanone is a useful research compound. Its molecular formula is C16H18F2N4O and its molecular weight is 320.344. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of related compounds often involves starting materials like piperidine-4-carboxylic acid and ethyl carbonochloridate, leading to the creation of compounds through amidation, Friedel-Crafts acylation, and hydration. These processes have been applied to synthesize compounds like (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride, indicating a methodological relevance to the synthesis of the compound of interest (Zheng Rui, 2010).
Biological Activities and Applications
- Antimicrobial Activity: Some compounds structurally related to the one have demonstrated variable and modest antimicrobial activity against bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).
- Anti-HIV Activity: Derivatives like 2-amino-1-[4-(1-benzyl-2-ethyl-4-nitro-1H-imidazol-5-yl)piperazin-1-yl]ethanone have been synthesized for potential use as non-nucleoside reverse transcriptase inhibitors, showing in vitro anti-HIV activity (N. Al-Masoudi, Yaseen A. Al-Soud, E. De Clercq, C. Pannecouque, 2007).
- Anticancer and Antituberculosis Studies: Research on compounds like [1-(4-chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives has highlighted their potential in anticancer and antituberculosis studies, indicating the significance of structural derivatives in therapeutic applications (S. Mallikarjuna, Basawaraj Padmashali, C. Sandeep, 2014).
Antimicrobial and Antifungal Activities
Azole-containing piperazine derivatives have been synthesized and shown to possess moderate to significant antibacterial and antifungal activities, suggesting that modifications to the piperazine structure can result in compounds with potential clinical applications (Lin-Ling Gan, Bo Fang, Cheng‐He Zhou, 2010).
Properties
IUPAC Name |
(3,4-difluorophenyl)-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F2N4O/c17-14-2-1-13(11-15(14)18)16(23)22-9-7-20(8-10-22)5-6-21-4-3-19-12-21/h1-4,11-12H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZLOMMOPGAVBGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCN2C=CN=C2)C(=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.